Cas no 34830-11-0 (Tris[3-(trifluoromethylhydroxymethylene)-D-camphorato])

• Product Name: Tris[3-(trifluoromethylhydroxymethylene)-D-camphorato]
• CAS No: 34830-11-0
• MF: C₃₆H₄₂EuF₉O₆
• MW: 893.664727687836
• MDL: MFCD00074803
• CID: 89108
• PubChem ID: 24850581
• Update Time: 2025-10-31

Tris[3-(trifluoromethylhydroxymethylene)-D-camphorato] Chemical and Physical Properties

Names and Identifiers

• Tris[3-(trifluoromethylhydroxymethylene)-D-camphorato]
• TFMC-Eu
• tris(3-(trifluoromethylhydroxymethylene) -D-camphorato)europ.
• EU(FACAM)3
• EU(TFC)3
• GDCL3:6H2O
• EINECS 252-232-9
• Tris(3-(trifluoromethylhydroxymethylene)-d-camphorato)europium(III)
• europium(3+);(1Z)-2,2,2-trifluoro-1-(4,7,7-trimethyl-3-oxo-2-bicyclo[2.2.1]heptanylidene)ethanolate
• J-019775
• Europium, tris(1,7,7-trimethyl-3-(trifluoroacetyl-kappaO)bicyclo(2.2.1)heptan-2-onato-kappaO)-
• 34830-11-0
• Europium tris[3-(trifluoromethylhydroxymethylene)-(+)-camphorate]
• Tris(3-(trifluoroacetyl)bornane-2-onato-O,O')europium
• TRIS(TRIFLUOROMETHYLHYDROXYMETHYLENE-D-CAMPHORATO)EUROPIUM(III)
• TRIS(3-TRIFLUOROACETYL-D-CAMPHORATO)EUROPIUM(III)
• TRIS[3-(TRIFLUOROMETHYLHYDROXYMETHYLENE)-D-CAMPHORATO]EUROPIUM(III)
• TRIS[3-(TRIFLUOROMETHYLHYDROXYMETHYLENE)-D-CAMPHORATO], EUROPIUM(III) DERIVATIVE
• Tris[3-(trifluoromethylhydroxymethylene)-D-camphorato], europium(III) derivative,95%

• MDL： MFCD00074803
• Inchi： 1S/3C12H15F3O2.Eu/c3*1-10(2)6-4-5-11(10,3)8(16)7(6)9(17)12(13,14)15;/h3*6,17H,4-5H2,1-3H3;/q;;;+3/p-3/b3*9-7-;
• InChI Key： BWIHMSGCCRUUCZ-NCJHBDPTSA-K
• SMILES： [Eu+3].FC(/C(=C1/C(C2(C)CCC/1C2(C)C)=O)/[O-])(F)F.FC(/C(=C1/C(C2(C)CCC/1C2(C)C)=O)/[O-])(F)F.FC(/C(=C1/C(C2(C)CCC/1C2(C)C)=O)/[O-])(F)F

Computed Properties

• Exact Mass: 894.20500
• Monoisotopic Mass: 897.228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 52
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: {"error_code":"52001","error_msg":"TIMEOUT"}
• Melting Point: 195-198 °C(lit.)
• Boiling Point: 293.1°Cat760mmHg
• Flash Point: 131°C
• Water Partition Coefficient: Soluble in chloroform. Insoluble in water.
• PSA: 78.90000
• LogP: 9.92670
• Sensitiveness: Moisture Sensitive
• Optical Activity: [α]20/D +165°, c = 1% in chloroform (solvent is ethanol free)
• Solubility: Not determined

Tris[3-(trifluoromethylhydroxymethylene)-D-camphorato] Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• TSCA：Yes
• Safety Term：S24/25

Additional information on Tris[3-(trifluoromethylhydroxymethylene)-D-camphorato]

Comprehensive Overview of Tris[3-(trifluoromethylhydroxymethylene)-D-camphorato] (CAS No. 34830-11-0)

Tris[3-(trifluoromethylhydroxymethylene)-D-camphorato], identified by its CAS No. 34830-11-0, is a specialized chiral compound widely recognized for its unique structural and functional properties. This compound belongs to the family of D-camphor derivatives, which are renowned for their applications in asymmetric synthesis, catalysis, and advanced material science. The presence of trifluoromethylhydroxymethylene groups enhances its reactivity and selectivity, making it a valuable tool in organic chemistry and pharmaceutical research.

In recent years, the demand for chiral auxiliaries and asymmetric catalysts has surged, driven by the growing emphasis on enantioselective synthesis in drug development. Tris[3-(trifluoromethylhydroxymethylene)-D-camphorato] has garnered attention due to its ability to facilitate high-yield, stereospecific reactions. Researchers and chemists frequently search for "CAS 34830-11-0 applications" or "D-camphor derivatives in catalysis," reflecting the compound's relevance in cutting-edge scientific endeavors.

The compound's molecular architecture, featuring three trifluoromethylhydroxymethylene moieties attached to a D-camphor backbone, imparts exceptional stability and solubility in organic solvents. This characteristic is particularly advantageous in green chemistry initiatives, where reducing hazardous solvent use is a priority. As sustainability becomes a focal point in chemical research, queries like "eco-friendly chiral catalysts" or "sustainable asymmetric synthesis" highlight the intersection of this compound with contemporary environmental concerns.

Another area of interest is the role of Tris[3-(trifluoromethylhydroxymethylene)-D-camphorato] in material science. Its ability to form stable complexes with metals has led to explorations in nanotechnology and coordination polymers. These applications are frequently searched under terms like "metal-organic frameworks (MOFs) with camphor derivatives" or "nanocatalysts using CAS 34830-11-0," underscoring its versatility beyond traditional organic synthesis.

From a commercial perspective, the compound's synthesis and purification processes are topics of significant interest. Manufacturers and suppliers often optimize protocols to ensure high purity and yield, addressing queries such as "scalable synthesis of Tris[3-(trifluoromethylhydroxymethylene)-D-camphorato]" or "analytical methods for CAS 34830-11-0." These discussions are critical for industries aiming to integrate this compound into large-scale production workflows.

In summary, Tris[3-(trifluoromethylhydroxymethylene)-D-camphorato] (CAS No. 34830-11-0) stands at the forefront of modern chemistry, bridging gaps between asymmetric synthesis, sustainable practices, and advanced materials. Its multifaceted applications and alignment with current scientific trends ensure its continued prominence in research and industrial applications.